5-Chloro-N-[cyano-[2-(trifluoromethyl)phenyl]methyl]pyrimidine-4-carboxamide

• IUPAC Name: 5-chloro-N-[cyano-[2-(trifluoromethyl)phenyl]methyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C14H8ClF3N4O/c15-10-6-20-7-21-12(10)13(23)22-11(5-19)8-3-1-2-4-9(8)14(16,17)18/h1-4,6-7,11H,(H,22,23)
• InChI Key: DSNVQAMUOVZRFL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C#N)NC(=O)C2=NC=NC=C2Cl)C(F)(F)F
• Molecular Formula: C14H8ClF3N4O
• Molecular Weight: 340.69 g/mol
• CAS No.: 2418674-89-0

Description

Trifluoromethylpyridines (TFMP) and its derivatives are key structural motifs in active agrochemical and pharmaceutical ingredients. They are used in the protection of crops from pests and also in the pharmaceutical and veterinary industries.

Synthesis Analysis

The synthesis of TFMP derivatives involves the development of organic compounds containing fluorine. For example, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), a key intermediate for the synthesis of several crop-protection products, can be obtained in good yield via a simple one-step reaction.

Molecular Structure Analysis

The molecular structure of TFMP derivatives is thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of TFMP derivatives can be controlled by changing the molar ratio of chlorine gas and the reaction temperature.

Physical and Chemical Properties Analysis

The physical and chemical properties of TFMP derivatives are influenced by the presence of the fluorine atom and the pyridine moiety.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.